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Authored by a Senior Application Scientist
This technical guide provides a comprehensive overview of the key physical properties of 1-
Cyclobutylethanol (CAS No: 7515-29-9), a significant chemical intermediate. Tailored for

researchers, scientists, and professionals in drug development, this document delves into the

empirical values for its boiling point and density, and outlines the rigorous experimental

methodologies for their determination. Our focus is on the causality behind experimental

choices to ensure both accuracy and reproducibility, which are paramount in scientific research.

Introduction to 1-Cyclobutylethanol
1-Cyclobutylethanol, with the molecular formula C₆H₁₂O, is a secondary alcohol

characterized by a cyclobutane ring attached to an ethanol backbone.[1][2][3][4] Its structural

features make it a valuable building block in organic synthesis. It serves as a pharmaceutical

intermediate, notably in the preparation of advanced therapeutic agents such as DHODH

inhibitors and GPR43 modulators.[2] A thorough understanding of its physical properties is

essential for its handling, reaction scale-up, and purification processes in a laboratory or

industrial setting.
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The fundamental physical constants of a compound are critical for its identification and

application. The table below summarizes the reported physical properties of 1-
Cyclobutylethanol.

Property Value Source(s)

IUPAC Name 1-cyclobutylethanol [4]

CAS Number 7515-29-9 [2][3]

Molecular Formula C₆H₁₂O [1][2][3]

Molecular Weight 100.16 g/mol [1][3][4]

Boiling Point
144.5°C at 760 mmHg 144°C

at 752 Torr
[2] [3]

Density 0.9075 g/cm³ at 10°C [3]

Appearance
Colorless to light yellow liquid;

may also be solid
[2][3]

Experimental Determination of Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure, leading to the formation of vapor throughout the bulk of the liquid.[5] This property is

a key indicator of a substance's purity.

Principle: The Capillary Tube Method
The capillary tube method, also known as the Thiele tube method, is a reliable micro-scale

technique for determining the boiling point of a liquid.[6] It relies on trapping a small amount of

the liquid's vapor in an inverted capillary tube. As the sample is heated, the trapped air and

vapor expand. When the liquid's vapor pressure equals the atmospheric pressure, a rapid and

continuous stream of bubbles emerges from the capillary.[7] The boiling point is precisely

recorded as the temperature at which, upon cooling, the bubble stream ceases and the liquid is

just drawn back into the capillary tube.[6][7]
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Sample Preparation: Add approximately 3-5 mL of 1-Cyclobutylethanol to a small test tube.

Capillary Insertion: Place a melting point capillary tube, sealed at one end, into the test tube

with its open end submerged in the liquid.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band, ensuring

the bottom of the test tube is level with the thermometer's bulb.

Heating: Immerse the assembly in a heating bath (e.g., a Thiele tube filled with mineral oil or

a beaker of water on a hot plate). The heating medium should be just above the liquid level

in the test tube.[6][7]

Observation: Heat the bath gently. Observe the capillary tube for the emergence of bubbles.

Boiling Point Identification: The preliminary boiling point is the temperature at which a rapid

and continuous stream of bubbles escapes from the capillary.[7]

Confirmation: Remove the heat source and allow the apparatus to cool slowly. The precise

boiling point is the temperature recorded the moment the bubbling stops and the liquid

begins to enter the capillary tube.[7]

Expert Insights & Causality
Heating Rate: A slow and steady heating rate is crucial. Heating too rapidly can cause the

thermometer reading to lag behind the actual liquid temperature, leading to an inaccurate

measurement.[7]

Superheating: Plunging the thermometer directly into the liquid can lead to readings of

superheating, where the liquid's temperature is artificially above its true boiling point. The

capillary method measures the temperature of the vapor in equilibrium with the liquid, which

is a more accurate representation.[6]

Purity: The presence of impurities will typically result in a boiling point range rather than a

sharp, single temperature.
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Prepare Sample:
Add 3-5 mL of 1-Cyclobutylethanol

to a test tube.

Insert inverted
capillary tube into

the test tube.

Assemble Apparatus:
Attach test tube to

thermometer.

Heat Assembly:
Immerse in a Thiele tube

or water bath.

Observe for rapid,
continuous stream

of bubbles.

Remove heat and
allow to cool slowly.

Record Temperature:
Note the temperature when
liquid enters the capillary.

Result:
Boiling Point of

1-Cyclobutylethanol

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination via Capillary Method.
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Experimental Determination of Density
Density is an intrinsic physical property defined as the mass of a substance per unit volume (ρ

= m/V).[8][9] It is a fundamental parameter for substance identification and for calculations in

stoichiometry and fluid dynamics.

Principle: Mass-Volume Measurement
The most direct method for determining the density of a liquid is to accurately measure the

mass of a precisely known volume.[8] This involves using calibrated volumetric glassware and

a high-precision analytical balance. To ensure accuracy, the procedure should be repeated

multiple times to calculate an average value, minimizing random errors.[10]

Detailed Experimental Protocol
Mass of Empty Vessel: Using an analytical balance, measure the mass of a clean, dry

graduated cylinder or pycnometer (density bottle). Record this mass (m₁).[8][10]

Volume Measurement: Carefully add a specific volume of 1-Cyclobutylethanol (e.g., 10.0

mL) to the graduated cylinder. Read the volume from the bottom of the meniscus at eye level

to avoid parallax error.[8]

Mass of Filled Vessel: Measure the combined mass of the graduated cylinder and the 1-
Cyclobutylethanol (m₂).[8]

Mass of Liquid: Calculate the mass of the liquid by subtracting the mass of the empty

cylinder from the combined mass (m_liquid = m₂ - m₁).[10]

Density Calculation: Calculate the density using the formula ρ = m_liquid / V.

Validation: Repeat steps 1-5 at least two more times and calculate the average density to

improve the reliability of the result.[10]

Expert Insights & Causality
Glassware Choice: While a graduated cylinder is sufficient for a basic determination, a

volumetric flask or pycnometer offers higher precision for measuring volume and will yield a

more accurate density value.
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Temperature Control: Density is temperature-dependent. The temperature of the liquid

should be recorded, as the reported density of 1-Cyclobutylethanol is specified at 10°C.[3]

For highly accurate work, the measurement should be performed in a temperature-controlled

environment.

Self-Validation: Performing multiple measurements and observing low variance among the

calculated densities serves as an internal validation of the technique and results.
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Measure mass of a
clean, dry graduated

cylinder (m1).

Add a precise volume (V)
of 1-Cyclobutylethanol

to the cylinder.

Measure the combined
mass of the cylinder

and liquid (m2).

Calculate Mass of Liquid:
m_liquid = m2 - m1

Calculate Density:
ρ = m_liquid / V

Repeat steps A-E
for multiple trials.

Calculate the
average density.

Result:
Density of

1-Cyclobutylethanol

Click to download full resolution via product page

Caption: Workflow for Density Determination via Mass/Volume Measurement.
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[https://www.benchchem.com/product/b024324#physical-properties-of-1-cyclobutylethanol-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b024324#physical-properties-of-1-cyclobutylethanol-boiling-point-density
https://www.benchchem.com/product/b024324#physical-properties-of-1-cyclobutylethanol-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b024324?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

